Cas no 21768-45-6 (4-Hydroxy-L-threonine)

• Product Name: 4-Hydroxy-L-threonine
• CAS No: 21768-45-6
• MF: C₄H₉NO₄
• MW: 135.118561506271
• CID: 262419
• PubChem ID: 193577
• Update Time: 2025-04-19

4-Hydroxy-L-threonine Chemical and Physical Properties

Names and Identifiers

• L-Threonine, 4-hydroxy-
• 4-Hydroxy-L-threonine
• (2S,3S)-2-amino-3,4-dihydroxybutanoic acid
• Hydroxythreonine
• DTXSID90176167
• 4-hydroxythreonine
• SCHEMBL443115
• CHEBI:28330
• L-threo-alpha-amino-beta, gamma-dihydroxybutyric acid
• Q27103641
• L-Threonic acid, 2-amino-3,4-dihydroxy-, (S-(R*,R*))-
• 21768-45-6
• alpha-Amino-beta,gamma-dihydroxybutyric acid
• AKOS006337437
• (2S,3S)-2-amino-3,4-dihydroxybutanoicacid
• C06056
• (2S, 3S)-2-amino-3, 4-dihydroxybutanoic acid

• Inchi： 1S/C4H9NO4/c5-3(4(8)9)2(7)1-6/h2-3,6-7H,1,5H2,(H,8,9)/t2-,3+/m1/s1
• InChI Key： JBNUARFQOCGDRK-GBXIJSLDSA-N
• SMILES： O[C@H](CO)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 135.05317
• Monoisotopic Mass: 135.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids